Cas no 2229224-95-5 (tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate)

• Product Name: tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate
• CAS No: 2229224-95-5
• MF: C₁₁H₁₄F₃N₃O₃
• MW: 293.242372989655
• CID: 6044226
• PubChem ID: 165623725
• Update Time: 2025-06-13

tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate
• 2229224-95-5
• tert-butyl N-{2-oxo-1-[3-(trifluoromethyl)-1H-pyrazol-4-yl]ethyl}carbamate
• EN300-1886942

• Inchi： 1S/C11H14F3N3O3/c1-10(2,3)20-9(19)16-7(5-18)6-4-15-17-8(6)11(12,13)14/h4-5,7H,1-3H3,(H,15,17)(H,16,19)
• InChI Key： RRPPUMAKIZBKRH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C(C=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 293.09872580g/mol
• Monoisotopic Mass: 293.09872580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate (CAS No. 2229224-95-5)

The compound tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate (CAS No. 2229224-95-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate is its role in the development of small-molecule inhibitors. The trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical agents, making this compound a promising candidate for targeting enzymes and receptors involved in various diseases. Recent studies have explored its utility in kinase inhibition, a hot topic in cancer research and autoimmune therapies.

In addition to its pharmaceutical applications, this compound is also relevant in agrochemical innovation. The pyrazole moiety is a common scaffold in herbicides and pesticides, and the introduction of a trifluoromethyl group can improve the efficacy and selectivity of these products. With the global push toward sustainable agriculture, researchers are investigating how tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate can contribute to the development of environmentally friendly crop protection solutions.

The synthesis of tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate involves multi-step organic reactions, including carbamate formation and pyrazole functionalization. These processes require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize the compound, ensuring its suitability for further applications.

From a commercial perspective, the demand for fluorinated pyrazole derivatives like tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate is on the rise. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of high-quality intermediates to accelerate their R&D efforts. This trend aligns with the broader industry focus on precision medicine and targeted therapies, where customized molecular structures play a critical role.

In conclusion, tert-butyl N-{2-oxo-1-3-(trifluoromethyl)-1H-pyrazol-4-ylethyl}carbamate (CAS No. 2229224-95-5) represents a versatile and highly functionalized compound with significant potential in both pharmaceutical and agrochemical fields. Its unique structural features, combined with the growing emphasis on fluorine chemistry and heterocyclic compounds, position it as a valuable asset for future scientific and industrial advancements.